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Compound of Interest

Compound Name: 3-(Diethylamino)propionitrile

CAS No.: 5351-04-2

Cat. No.: B165596 Get Quote

3-(Diethylamino)propionitrile is a bifunctional organic compound featuring both a tertiary

amine and a nitrile group. This unique structure makes it a valuable intermediate in the

synthesis of a wide array of more complex molecules, particularly in the pharmaceutical and

agrochemical industries.[1] The reactivity of the nitrile group allows for its conversion into

amines, amides, or carboxylic acids, while the nucleophilic and basic nature of the tertiary

amine provides another reactive handle for molecular elaboration.

A thorough understanding of the thermophysical properties of 3-(Diethylamino)propionitrile is

paramount for its effective and safe use in any research or manufacturing setting. These

properties govern its behavior in chemical reactors, influence heat and mass transfer, dictate

fluid dynamics in piping and pumping systems, and are critical for developing robust, scalable,

and safe chemical processes. This guide provides a detailed examination of these core

properties, blending established experimental data with field-proven methodologies for their

accurate measurement.

A Note on Synthesis and Purity
The most common and efficient route to synthesize 3-(Diethylamino)propionitrile is through

the aza-Michael addition of diethylamine to acrylonitrile.[1] Given that thermophysical

properties are highly sensitive to impurities, it is imperative that any sample intended for

characterization be of high purity (typically ≥98%). The presence of residual reactants,
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solvents, or by-products can significantly alter measured values, leading to inaccurate process

models and potential safety hazards.

Core Thermophysical Properties
The following sections detail the critical thermophysical properties of 3-
(Diethylamino)propionitrile. Each section includes a summary of known data, a detailed

experimental protocol for its determination, and insights into the scientific rationale behind the

methodology.

Summary of Physicochemical Data
Property Value Conditions Source(s)

Molecular Formula C₇H₁₄N₂ - [2]

Molecular Weight 126.2 g/mol - [2]

Appearance
Colorless to light

yellow liquid
Ambient [2][3]

Density 0.866 g/cm³ 20 °C [3]

0.86 g/mL Not specified [2]

Dynamic Viscosity 1.8 mPa·s 20 °C [3]

Boiling Point 197 °C 1013 hPa [2][3]

Melting Point -59.9 °C to -64 °C - [2][3]

Flash Point 77 °C to 79 °C 1013 hPa [2][3]

Refractive Index 1.4345 - 1.4365 Not specified [2]

Partition Coefficient

(log Pow)
0.534 - [3]

pKa (Predicted) 9.16 ± 0.25 - [2]

Density (ρ)
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Expertise & Experience: Density is a fundamental property that relates a substance's mass to

the volume it occupies. In process chemistry and drug development, accurate density data is

non-negotiable. It is essential for converting between mass and volume for reaction

stoichiometry, for the design of reactors and storage vessels, and for fluid dynamics

calculations that underpin process modeling and scale-up. The density of liquids is notably

dependent on temperature, generally decreasing as temperature increases due to thermal

expansion.

Experimental Protocol: Determination of Density via
Digital Density Meter
This protocol describes a self-validating system for precise density measurement using an

oscillating U-tube digital density meter, a standard in modern analytical laboratories.

Step-by-Step Methodology:

Instrument Calibration: Calibrate the instrument according to the manufacturer's

specifications. This typically involves a two-point calibration using dry air and high-purity,

degassed water at a known temperature (e.g., 20 °C). The instrument's internal software

validates the calibration against stored values for the reference standards.

Temperature Equilibration: Set the instrument's Peltier thermostat to the desired

measurement temperature (e.g., 20.00 ± 0.05 °C). Allow the system to fully equilibrate.

Sample Preparation: Ensure the 3-(Diethylamino)propionitrile sample is free of visible

particulates and gas bubbles. If necessary, degas the sample using gentle sonication or

vacuum. Entrained air is a significant source of error in density measurements.

Sample Injection: Using a clean, dry syringe, inject the sample into the instrument's

measurement cell. Inject slowly and steadily to avoid introducing air bubbles.

Measurement: Allow the sample to reach thermal equilibrium within the measurement cell.

The instrument will monitor the oscillation period of the U-tube, which is directly related to the

density of the fluid inside. The reading is considered stable when consecutive measurements

fall within a predefined tolerance.

Data Recording: Record the density value displayed by the instrument.
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Cleaning and Verification: Thoroughly clean the measurement cell with appropriate solvents

(e.g., isopropanol followed by acetone) and dry with a stream of air. Perform a check

measurement with the reference standard (high-purity water) to validate that the system

remains in calibration.

Visualization: Density Measurement Workflow

1. Instrument Calibration
(Dry Air & Pure Water)

2. Temperature Equilibration
(Set Point ± 0.05°C)

3. Sample Preparation
(Degas Sample)

4. Inject Sample
(Avoid Bubbles)

5. Measure & Record
(Stable Oscillation Period)

6. Clean & Dry Cell

7. Post-Measurement Verification
(Remeasure Water Standard)
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Caption: Workflow for precise density measurement.

Dynamic Viscosity (η)
Expertise & Experience: Viscosity quantifies a fluid's resistance to flow. This property is critical

for engineering calculations related to fluid handling, such as determining pressure drop in

pipes, selecting appropriate pumps, and assessing mixing efficiency in reactors. Like density,

viscosity is highly temperature-dependent; for most liquids, it decreases significantly as

temperature increases.

Experimental Protocol: Determination of Viscosity via
Rotational Viscometer
This method provides a robust system for measuring viscosity across a range of shear rates

and temperatures.

Step-by-Step Methodology:

Instrument Setup and Spindle Selection: Assemble the rotational viscometer and select an

appropriate spindle based on the expected viscosity of the sample. The goal is to achieve a

torque reading between 10% and 90% of the instrument's full-scale range for optimal

accuracy.

Temperature Control: Place a known volume of the 3-(Diethylamino)propionitrile sample

into the sample cup, which is jacketed and connected to a circulating water bath set to the

target temperature (e.g., 20.0 ± 0.1 °C).

Thermal Equilibration: Allow the sample to equilibrate at the target temperature for at least

15-20 minutes. Use a calibrated thermometer to verify the sample temperature directly.

Measurement: Immerse the selected spindle into the sample up to the marked immersion

groove. Begin rotation at a specified speed (RPM).

Data Acquisition: Allow the reading to stabilize. This occurs when the displayed viscosity

value and torque percentage remain constant. Record the viscosity (in mPa·s or cP), spindle
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number, rotational speed, and torque percentage.

Shear Rate Analysis (Optional but Recommended): Repeat the measurement at several

different rotational speeds to assess if the fluid is Newtonian (viscosity is independent of

shear rate) or non-Newtonian.

Cleaning: Remove the spindle and thoroughly clean it and the sample cup with appropriate

solvents.

Visualization: Viscosity Measurement Workflow

1. Instrument Setup
(Select Spindle)

2. Sample Temperature Control
(Jacketed Beaker)

3. Thermal Equilibration
(Verify with Thermometer)

4. Immerse Spindle & Rotate
(Target RPM)

5. Record Stable Reading
(Viscosity, Torque %)

6. Repeat at Different RPMs
(Assess Newtonian Behavior)
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Caption: Workflow for rotational viscometry.

Heat Capacity (Cₚ)
Expertise & Experience: Specific heat capacity is the amount of heat energy required to raise

the temperature of a unit mass of a substance by one degree. This property is fundamental to

thermal engineering and safety analysis. It is used to calculate the energy required to heat or

cool a process stream, to design heat exchangers, and to model the thermal behavior of a

reaction mixture, which is critical for preventing thermal runaway events.

Experimental Protocol: Determination of Heat Capacity
via Differential Scanning Calorimetry (DSC)
DSC is a powerful thermal analysis technique that measures the difference in heat flow

between a sample and a reference as a function of temperature.

Step-by-Step Methodology:

Instrument and Baseline Calibration: Calibrate the DSC for temperature and enthalpy using

certified standards (e.g., indium). Perform a baseline run with two empty, hermetically sealed

aluminum pans to establish the heat flow characteristics of the instrument itself.

Sapphire Standard Measurement: Accurately weigh a sapphire standard (a material with a

well-characterized heat capacity) into an aluminum pan and seal it. Place this in the sample

position and an empty sealed pan in the reference position. Run the DSC method (e.g., heat

from 10 °C to 50 °C at 10 °C/min).

Sample Measurement: Accurately weigh a sample of 3-(Diethylamino)propionitrile into a

new aluminum pan and hermetically seal it. Place this in the sample position and the same

empty reference pan in the reference position. Run the exact same DSC temperature

program used for the sapphire standard.

Data Analysis: Using the instrument's software, calculate the heat capacity of the sample

(Cₚ,sample) by comparing the heat flow curves of the baseline, sapphire standard, and the

sample, using the following relation: Cₚ,sample = Cₚ,std × (ΔHF_sample / ΔHF_std) ×
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(m_std / m_sample) Where ΔHF is the difference in heat flow from the baseline, and m is the

mass.

Validation: The protocol is self-validating by using a known standard (sapphire) under

identical conditions as the unknown sample.

Visualization: Heat Capacity (DSC) Workflow

1. Instrument Calibration
(Indium Standard)

2. Run Baseline
(Two Empty Pans)

3. Run Sapphire Standard
(Known Cₚ)

4. Run Sample
(Identical Method)

5. Calculate Sample Cₚ

(Compare Heat Flow Curves)

Click to download full resolution via product page

Caption: Workflow for Cₚ measurement using DSC.

Conclusion
The thermophysical properties of 3-(Diethylamino)propionitrile—density, viscosity, and heat

capacity—are foundational data points for its application in scientific research and industrial

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b165596?utm_src=pdf-body-img
https://www.benchchem.com/product/b165596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


processes. Accurate characterization of these properties is not merely an academic exercise; it

is a prerequisite for robust process development, safe scale-up, and efficient manufacturing.

The methodologies outlined in this guide represent standard, validated approaches that provide

the high-quality, reliable data necessary for professionals in the chemical and pharmaceutical

fields. As with any chemical substance, a comprehensive understanding of its physical

behavior is the bedrock upon which innovative and safe applications are built.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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